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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

electrodeposition of iridium from fused salt electrolytes. The information is compiled from

various scientific sources to offer a comprehensive guide for producing dense, adherent, and

high-purity iridium coatings for a range of applications, including high-temperature protective

layers and catalysis.

Introduction
Iridium is a platinum-group metal with a unique combination of properties, including an

exceptionally high melting point (2440 °C), outstanding corrosion resistance, and excellent

high-temperature stability.[1] These characteristics make it an ideal material for protective

coatings in demanding environments, such as in the aerospace and automotive industries.

Electrodeposition from fused salt electrolytes is an effective method for producing high-quality

iridium coatings on various substrates.[2] This technique offers advantages over other

methods like chemical vapor deposition (CVD), as it can be more cost-effective and suitable for

coating complex geometries.

The most common fused salt systems for iridium electrodeposition are based on alkali metal

chlorides, such as NaCl-KCl and NaCl-KCl-CsCl mixtures, with an iridium salt, typically

iridium(III) chloride (IrCl₃), as the source of the depositable metal.[3][4][5][6] The process

involves the electrochemical reduction of iridium ions from the molten salt onto a substrate,

which acts as the cathode.
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Key Process Parameters and Their Effects
The quality, morphology, and properties of the electrodeposited iridium coating are highly

dependent on several key process parameters:

Electrolyte Composition: The choice of fused salt affects the operating temperature and the

stability of the iridium ions. The addition of CsCl to a NaCl-KCl eutectic can lower the

melting point of the electrolyte and increase the deposition rate.[6] The concentration of IrCl₃

is a critical factor; low concentrations can lead to concentration polarization, affecting the

coating quality, while higher concentrations influence the surface morphology of the

deposited film.[5][6]

Temperature: The operating temperature influences the diffusion of iridium ions, the kinetics

of the electrode reactions, and the morphology of the resulting coating.[3][6] While higher

temperatures can increase the deposition rate, excessively high temperatures may lead to

the formation of micropores in the film.[3]

Current Density: The applied current density has a significant impact on the grain size and

compactness of the iridium coating.[6][7]

Substrate Material: The choice of substrate material can affect the adhesion and quality of

the iridium coating.[8] Pre-treatment of the substrate is crucial for ensuring a clean and

active surface for deposition.[1]

Anode Material: Both inert anodes (e.g., graphite) and soluble iridium anodes can be used.

Using an iridium anode can help maintain a stable concentration of iridium ions in the

electrolyte, which is beneficial for producing thicker coatings and for long-duration

electrodeposition.[5]

Quantitative Data Summary
The following tables summarize quantitative data extracted from various studies on iridium
electrodeposition from fused salt electrolytes.

Table 1: Electrolyte Compositions and Operating Temperatures
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Electrolyte
System

Iridium Source
&
Concentration

Operating
Temperature
(°C)

Substrate Reference

NaCl-KCl IrCl₃ 810 - 910 Platinum [3]

NaCl-KCl-CsCl IrCl₃ 600 Rhenium [8]

NaCl-KCl-CsCl
IrCl₃ (5% by

mass)
650

Rhenium-coated

graphite
[1]

NaCl-KCl-CsCl
IrCl₃ (10% by

mass)
700 Molybdenum [1]

NaCl-KCl-CsCl IrCl₃ (0.5 mol/L) 570
Graphite,

Rhenium, Iridium
[7]

Fused Sodium

Cyanide

Iridium

(dissolved from

anode)

600 Molybdenum [9]

Table 2: Deposition Parameters and Coating Characteristics
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Current
Density

Deposition
Rate

Coating
Thickness

Microhardn
ess ( kg/mm
²)

Notes Reference

15 mA/cm² -
2 mils (~50

µm)
-

From fused

sodium

cyanide

electrolyte

[9]

25 mA/cm² ~25 µm/h - 442

On rhenium

substrate

from NaCl-

KCl-CsCl

[8]

0.2 A/cm² - - -

On rhenium

substrate

from NaCl-

KCl-CsCl

[5]

- - ~20 µm -

From NaCl-

KCl

electrolyte

[6]

Experimental Workflow and Protocols
The following section outlines a general experimental workflow and detailed protocols for

iridium electrodeposition from a chloride-based fused salt electrolyte.
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Experimental Workflow for Iridium Electrodeposition

Salt Preparation and Drying

Crucible and Electrode Assembly

Substrate Pre-treatment

Furnace Heating and Salt Melting

Electrode Immersion

Electrodeposition (Constant Current/Potential)

Post-deposition Cooling and Sample Retrieval

Cleaning and Characterization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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